
boiling point and density of 5-Chloro-1-pentyne
at standard pressure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Chloro-1-pentyne

Cat. No.: B126576 Get Quote

Technical Guide: Physicochemical Properties of
5-Chloro-1-pentyne
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the boiling point and density of 5-Chloro-
1-pentyne, a valuable reagent in organic synthesis. The document outlines its key physical

properties and details the experimental protocols for their determination, ensuring accurate and

reproducible results in a laboratory setting.

Core Physicochemical Properties
5-Chloro-1-pentyne is a colorless to light brown liquid with the linear formula

HC≡CCH₂CH₂CH₂Cl.[1] It is classified as a terminal alkyne and a halogenated hydrocarbon,

making it a versatile building block in the synthesis of more complex molecules, including

pyrazoles and organostannane compounds.[2]

Table 1: Physical and Chemical Properties of 5-Chloro-1-pentyne
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Property Value

Molecular Formula C₅H₇Cl[2]

Molecular Weight 102.56 g/mol [3]

Boiling Point 67-69 °C at 145 mmHg[3][4]

Density 0.968 g/mL at 25 °C[3][5]

Refractive Index n20/D 1.444[3]

Flash Point 15 °C (59 °F)[6]

CAS Number 14267-92-6

Experimental Protocols
Precise determination of the physical properties of a compound is critical for its application in

research and development. The following sections detail standard laboratory procedures for

measuring the boiling point and density of 5-Chloro-1-pentyne.

The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. Since the boiling point is pressure-dependent, recording the

pressure at which the measurement is taken is crucial.

Method 1: Micro-Boiling Point Determination using a Thiele Tube

This method is ideal for small sample volumes.

Apparatus: Thiele tube, thermometer, small test tube (Durham tube), capillary tube (sealed at

one end), rubber band, heating oil (mineral oil), and a heat source (Bunsen burner or heating

mantle).

Procedure:

Add a small amount (approximately 0.5 mL) of 5-Chloro-1-pentyne to the small test tube.

Place the capillary tube into the test tube with the open end down.
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Attach the test tube to the thermometer using a rubber band, ensuring the bottom of the

test tube is aligned with the thermometer bulb.[7]

Place the thermometer assembly into the Thiele tube containing heating oil, making sure

the rubber band is above the oil level to prevent degradation.[8]

Gently heat the side arm of the Thiele tube. This design allows for even heat distribution

by convection.[8]

As the temperature rises, air trapped in the capillary tube will be expelled.

Continue heating until a continuous and rapid stream of bubbles emerges from the

capillary tube. This indicates the liquid has reached a temperature slightly above its boiling

point.[7][8]

Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid is

drawn into the capillary tube.[8] Record this temperature.

Method 2: Boiling Point Determination by Distillation

This method is suitable when a larger volume of the liquid is available and purification is also

desired.[9]

Apparatus: Distillation flask (round-bottom flask), condenser, receiving flask, thermometer

and adapter, boiling chips, heating mantle, and clamps.

Procedure:

Place at least 5 mL of 5-Chloro-1-pentyne and a few boiling chips into the distillation

flask.[7]

Assemble the simple distillation apparatus, ensuring the thermometer bulb is positioned

just below the side arm leading to the condenser to accurately measure the temperature of

the vapor.[7]
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Begin heating the flask. The liquid will start to boil and its vapor will travel into the

condenser.

When the vapor reaches the thermometer, the temperature reading will rise and then

stabilize.

Record the temperature at which the liquid is actively condensing and dripping into the

receiving flask. This stable temperature is the boiling point.[9][10]

Record the ambient barometric pressure.

Density is an intrinsic property defined as the mass of a substance per unit volume.

Method: Direct Mass and Volume Measurement

This is a straightforward method for determining the density of a liquid.

Apparatus: Analytical balance, volumetric flask or graduated cylinder (a 10 mL graduated

cylinder is suitable), and a pipette.

Procedure:

Measure the mass of a clean, dry graduated cylinder or volumetric flask on an analytical

balance and record it as m₁.[11]

Using a pipette, accurately transfer a known volume of 5-Chloro-1-pentyne into the

weighed container. For a 10 mL graduated cylinder, the volume can be read directly from

the markings, reading the bottom of the meniscus.[12] Record this volume as V.

Measure the mass of the container with the liquid and record it as m₂.[11]

The mass of the liquid (m) is the difference between the two measurements (m = m₂ - m₁).

Calculate the density (ρ) using the formula: ρ = m / V

For higher precision, repeat the measurement several times and calculate the average

density. Ensure the temperature of the liquid is recorded as density is temperature-

dependent.
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Workflow Visualization
The following diagram illustrates the logical workflow for the experimental determination of the

boiling point and density of 5-Chloro-1-pentyne.
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Workflow for Physicochemical Property Determination
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Caption: Experimental workflow for determining the boiling point and density of a liquid sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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